Cas no 1428359-91-4 (1-(3-fluorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide)

• Product Name: 1-(3-fluorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide
• CAS No: 1428359-91-4
• MF: C₁₈H₁₈FNO₃S₂
• MW: 379.468825817108
• CID: 6018463
• PubChem ID: 71804204
• Update Time: 2025-06-13

1-(3-fluorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide
• 1-(3-fluorophenyl)-N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)methanesulfonamide
• 1-(3-fluorophenyl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)methanesulfonamide
• 1-(3-fluorophenyl)-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]methanesulfonamide
• F6415-1428
• 1428359-91-4
• AKOS024556322

• Inchi： 1S/C18H18FNO3S2/c19-17-4-1-3-15(11-17)14-25(21,22)20(12-16-7-9-23-13-16)8-6-18-5-2-10-24-18/h1-5,7,9-11,13H,6,8,12,14H2
• InChI Key： BWTOVPDODWVSCD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(F)=C1)S(N(CC1C=COC=1)CCC1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 379.07121395g/mol
• Monoisotopic Mass: 379.07121395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-(3-fluorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide

Comprehensive Overview of 1-(3-fluorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide (CAS No. 1428359-91-4)

1-(3-fluorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide (CAS No. 1428359-91-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This sulfonamide derivative features a unique structural framework, combining fluorophenyl, furan, and thiophene moieties, which are pivotal in modern drug design and functional material development. Researchers are increasingly exploring its potential applications due to its versatile chemical properties and interactions with biological targets.

The compound’s molecular architecture, characterized by the presence of a methanesulfonamide group, enhances its stability and binding affinity, making it a candidate for therapeutic applications. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine. Additionally, its heterocyclic components (furan and thiophene) are frequently investigated for their role in optoelectronic materials, a hot topic in renewable energy and semiconductor research.

From a synthetic chemistry perspective, CAS No. 1428359-91-4 exemplifies advancements in cross-coupling reactions and sulfonamide functionalization. These methodologies are critical for developing next-generation pharmaceuticals and agrochemicals, addressing global challenges like drug resistance and sustainable agriculture. The compound’s fluorinated aromatic ring further underscores its utility in medicinal chemistry, as fluorine incorporation often improves pharmacokinetic properties.

In the context of AI-driven drug discovery, 1-(3-fluorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide serves as a case study for machine learning models predicting bioactivity. Its structural complexity challenges algorithms to optimize QSAR (Quantitative Structure-Activity Relationship) predictions, a frequent search query among computational chemists. Furthermore, its potential as a small-molecule inhibitor aligns with trending research on targeted therapies for oncology and autoimmune diseases.

Environmental and regulatory considerations for CAS No. 1428359-91-4 are also noteworthy. While not classified as hazardous, its synthesis and handling require adherence to green chemistry principles, a growing concern in industrial applications. Researchers emphasize solvent-free reactions and catalytic efficiency to minimize ecological impact, resonating with broader societal demands for sustainable chemical practices.

In summary, 1-(3-fluorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide represents a multifaceted compound with applications spanning drug development, material science, and computational chemistry. Its structural ingenuity and relevance to contemporary scientific inquiries ensure its continued prominence in research publications and patent filings.